Cas no 1310383-08-4 (2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1310383-08-4
• MF: C₁₇H₂₇BN₂O₅
• MW: 350.217684984207
• CID: 1033381
• PubChem ID: 53398512
• Update Time: 2025-06-08

2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-propan-2-yloxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Boc-3-Amino-6-methoxypyridine-2-boronic acid pinacol ester
• AKOS015950171
• tert-Butyl(6-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• tert-Butyl (6-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• tert-butyl N-[6-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• 1310383-08-4

• MDL： MFCD08063037
• Inchi： 1S/C17H27BN2O5/c1-15(2,3)23-14(21)19-11-9-10-12(22-8)20-13(11)18-24-16(4,5)17(6,7)25-18/h9-10H,1-8H3,(H,19,21)
• InChI Key： BSSLDLWQFCATAP-UHFFFAOYSA-N
• SMILES： O1B(C2C(=CC=C(N=2)OC)NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.16900
• Monoisotopic Mass: 350.2013021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 40.58000
• LogP: 2.16800

Additional information on 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1310383-08-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1310383-08-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This boronic ester derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules, including drug candidates. Recent studies have highlighted its utility in the development of targeted therapies, especially in oncology and infectious diseases.

One of the most significant applications of 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the boronic ester moiety of this compound facilitates the introduction of pyridine-based pharmacophores into kinase inhibitor scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The study reported improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its role in drug synthesis, 1310383-08-4 has been investigated as a versatile building block for chemical biology probes. Researchers have utilized its boronic ester functionality to create activity-based protein profiling (ABPP) reagents, enabling the study of enzyme activity in complex biological systems. A recent Nature Chemical Biology publication described its incorporation into a probe library for identifying novel cysteine protease inhibitors, which could lead to new treatments for parasitic infections.

The compound's stability and reactivity profile have also made it valuable in PET (positron emission tomography) tracer development. By incorporating fluorine-18 at the isopropoxy position, researchers have created imaging agents for tracking drug distribution in vivo. A 2024 study in ACS Medicinal Chemistry Letters reported the successful use of a 1310383-08-4-derived tracer for monitoring tumor penetration of a experimental PD-L1 inhibitor in preclinical models.

Recent synthetic methodology developments have further expanded the utility of 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. A breakthrough in continuous flow chemistry, published in Organic Process Research & Development, demonstrated a safer and more efficient large-scale synthesis of this intermediate, addressing previous challenges associated with handling boronic esters. This advancement is expected to facilitate broader adoption in industrial pharmaceutical production.

Looking forward, the unique properties of 1310383-08-4 position it as a critical tool in the development of next-generation therapeutics. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. As the pharmaceutical industry continues to emphasize targeted therapies and precision medicine, the demand for versatile intermediates like 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is expected to grow significantly in the coming years.